molecular formula C9H11BrO2S B8731353 5-Bromo-2-methanesulfonyl-1,3-dimethyl-benzene CAS No. 648906-18-7

5-Bromo-2-methanesulfonyl-1,3-dimethyl-benzene

Cat. No.: B8731353
CAS No.: 648906-18-7
M. Wt: 263.15 g/mol
InChI Key: QVWJMUDKPYSAIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-methanesulfonyl-1,3-dimethyl-benzene is a useful research compound. Its molecular formula is C9H11BrO2S and its molecular weight is 263.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

648906-18-7

Molecular Formula

C9H11BrO2S

Molecular Weight

263.15 g/mol

IUPAC Name

5-bromo-1,3-dimethyl-2-methylsulfonylbenzene

InChI

InChI=1S/C9H11BrO2S/c1-6-4-8(10)5-7(2)9(6)13(3,11)12/h4-5H,1-3H3

InChI Key

QVWJMUDKPYSAIC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1S(=O)(=O)C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 5-bromo-1,3-dimethyl-2-methylsulfanyl-benzene (555 mg, 2.42 mmol) in methanol (30 mL) and treat with oxone (6.0 g, 9.8 mmol). Stir the mixture at ambient temperature for 1 hour. Filter the suspension through silica gel and elute with CH2Cl2 (100 mL). Evaporate the filtrate to give 316 mg (50%) of the title compound.
Quantity
555 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
6 g
Type
reactant
Reaction Step Two
Yield
50%

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